Cas no 1191048-24-4 (1,1'-Biphenyl, 3-fluoro-4-nitro-4'-(trifluoromethoxy)-)

• Product Name: 1,1'-Biphenyl, 3-fluoro-4-nitro-4'-(trifluoromethoxy)-
• CAS No: 1191048-24-4
• MF: C₁₃H₇F₄NO₃
• MW: 301.193197488785
• CID: 4994477
• Update Time: 2025-05-20

1,1'-Biphenyl, 3-fluoro-4-nitro-4'-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3-fluoro-4-nitro-4'-(trifluoromethoxy)-
• 3-Fluoro-4-nitro-4'-(trifluoromethoxy)biphenyl
• 2-fluoro-1-nitro-4-[4-(trifluoromethoxy)phenyl]benzene

• Inchi： 1S/C13H7F4NO3/c14-11-7-9(3-6-12(11)18(19)20)8-1-4-10(5-2-8)21-13(15,16)17/h1-7H
• InChI Key： JHZDNGLCLMGLEK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=CC=1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 4.7
• Topological Polar Surface Area: 55

Additional information on 1,1'-Biphenyl, 3-fluoro-4-nitro-4'-(trifluoromethoxy)-

Compound CAS No. 1191048-24-4: 1,1'-Biphenyl, 3-fluoro-4-nitro-4'-(trifluoromethoxy)

The compound CAS No. 1191048-24-4, also known as 1,1'-Biphenyl, 3-fluoro-4-nitro-4'-(trifluoromethoxy), is a highly specialized organic compound with a unique structure and functional groups. This compound belongs to the class of biphenyl derivatives, which are widely studied in various fields of chemistry due to their versatile properties and potential applications in materials science, pharmacology, and electronics.

The molecular structure of 1,1'-Biphenyl, 3-fluoro-4-nitro-4'-(trifluoromethoxy) consists of two phenyl rings connected by a single bond (biphenyl system). The substituents on the rings include a fluorine atom at position 3 on the first ring and a nitro group at position 4 on the same ring. On the second phenyl ring (the ' ring), there is a trifluoromethoxy group (-OCF₃) at position 4'. This combination of substituents imparts distinct electronic and steric properties to the molecule, making it a valuable compound for various chemical reactions and applications.

Recent studies have highlighted the importance of biphenyl derivatives in the development of advanced materials. For instance, researchers have explored the use of fluorinated biphenyl compounds in the synthesis of high-performance polymers and liquid crystals. The presence of electron-withdrawing groups such as nitro (-NO₂) and trifluoromethoxy (-OCF₃) in this compound enhances its ability to participate in π-interactions and hydrogen bonding, which are critical for forming stable polymer networks.

In the field of pharmacology, biphenyl derivatives have shown promise as potential drug candidates. The 3-fluoro substitution on the first phenyl ring contributes to the compound's lipophilicity, which is an essential property for drug molecules to cross biological membranes. Additionally, the nitro group at position 4 can act as an electron-withdrawing group, influencing the compound's reactivity and bioavailability.

The trifluoromethoxy group (-OCF₃) on the second phenyl ring is particularly interesting due to its strong electron-withdrawing nature and high stability. This group has been extensively studied in medicinal chemistry for its ability to modulate drug metabolism and improve pharmacokinetic profiles. Recent research has demonstrated that compounds with trifluoromethoxy substituents exhibit enhanced resistance to enzymatic degradation in biological systems.

From a synthetic perspective, the preparation of CAS No. 1191048-24-4 involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the bromination of biphenyl derivatives followed by nucleophilic substitution or coupling reactions to introduce the desired substituents. The introduction of the trifluoromethoxy group often involves advanced techniques such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

The electronic properties of CAS No. 1191048-24-4 make it a candidate for applications in optoelectronic devices. The biphenyl system provides a rigid π-conjugated framework that can be tuned by substituent effects to achieve desired electronic transitions. Recent studies have explored the use of such compounds in organic light-emitting diodes (OLEDs) and solar cells, where their ability to facilitate charge transport is highly valued.

In conclusion, CAS No. 1191048-24-4: 1,1'-Biphenyl, 3-fluoro-4-nitro-4'-(trifluoromethoxy) is a multifaceted compound with significant potential in various chemical domains. Its unique combination of functional groups offers opportunities for innovation in materials science, pharmacology, and electronics. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.